3-amino-N-methylpropane-1-sulfonamide hydrochloride
Overview
Description
3-Amino-N-methylpropane-1-sulfonamide hydrochloride, or 3-AMPSH, is an organic compound with a wide range of applications in the scientific research field. It is an important chemical reagent that is often used for the synthesis of other compounds, and its mechanism of action has been studied extensively.
Scientific Research Applications
GABAB Receptor Antagonists
3-Amino-N-aryl-2-hydroxypropane-1-sulfonamides, analogues of 3-amino-N-methylpropane-1-sulfonamide hydrochloride, have been synthesized and identified as specific antagonists of GABA at the GABAB receptor. The substitution of the amino group by alkyl or aryl groups has shown to reduce the activity, highlighting the specificity of the compound's interaction with GABAB receptors (Hughes & Prager, 1997).
Synthesis of 1,3-Heteroatom Substituted 2-Aminopropane Derivatives
The compound has also facilitated the development of 1,3-heteroatom substituted 2-aminopropane derivatives, underscoring its utility in the synthesis of functionalized sulfonamides. This research demonstrates the compound's versatility in organic synthesis, particularly in the creation of sulfonamide-based molecules with potential biological applications (D’hooghe et al., 2005).
Carbonic Anhydrase Inhibitors
Research into aromatic/heterocyclic sulfonamides containing 3-amino-N-methylpropane-1-sulfonamide hydrochloride derivatives has led to the development of water-soluble, intraocular pressure-lowering compounds. These compounds have shown efficient inhibition against carbonic anhydrase isozymes, particularly CA II and IV, which play a crucial role in aqueous humor secretion. This application is especially relevant in the context of glaucoma treatment, demonstrating the compound's potential in medicinal chemistry (Scozzafava et al., 1999).
Enantioselective Synthesis
The compound has been used in the enantioselective synthesis of isopropyl [(sulfonamido)carbonyl]-carboxylates, showcasing its applicability in producing chiral molecules. This research highlights the compound's role in enhancing the selectivity and efficiency of synthetic chemical reactions, with implications for the development of pharmaceuticals and other biologically active molecules (Ramón et al., 1996).
Environmental Remediation
The use of starch-g-tetrapolymer hydrogels incorporating 3-amino-N-methylpropane-1-sulfonamide hydrochloride derivatives for the removal of heavy metals and dyes from water illustrates the compound's environmental applications. This research not only showcases the compound's utility in water treatment technologies but also emphasizes its role in addressing environmental pollution (Mondal et al., 2019).
Mechanism of Action
Mode of Action
It is known that sulfonamides, a group of compounds to which this compound belongs, often exhibit a range of pharmacological activities, such as anti-carbonic anhydrase and anti-dihydropteroate synthetase . These activities allow them to play a role in treating a diverse range of disease states .
properties
IUPAC Name |
3-amino-N-methylpropane-1-sulfonamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H12N2O2S.ClH/c1-6-9(7,8)4-2-3-5;/h6H,2-5H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FLSCGQRNDXXPRH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNS(=O)(=O)CCCN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H13ClN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
859874-14-9 |
Source
|
| Record name | 3-amino-N-methylpropane-1-sulfonamide hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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